Cas no 4426-11-3 (Cyclobutanecarbonitrile)

• Product name: Cyclobutanecarbonitrile
• CAS No: 4426-11-3
• MF: C₅H₇N
• MW: 81.1157810688019
• MDL: MFCD00013735
• CID: 45036
• PubChem ID: 78148

Cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile
• Cyanocyclobutane~Cyclobutyl cyanide
• Cyanocyclobutane
• cyclobutancarbonitrile
• Cyclobutanenitrile
• cyclobutyl cyanide
• cyclobutyl nitrile
• GFBLFDSCAKHHGX-UHFFFAOYSA-N
• cyclobutane carbonitrile
• cyclobutanecarbonitrile, AldrichCPR
• BCP21734
• EBD52067
• Cyanocyclobutane; Cyclobutyl cyanide
• SBB068300
• STL554602
• 6097AB
• BBL100808
• TRA0094599
• SB11491
• TL8002234
• AB1004265
• C3282
• F8888-4545
• DTXSID30196086
• FT-0624131
• EN300-40035
• MFCD00013735
• AKOS009158004
• EINECS 224-606-1
• CS-0007644
• Cyanocyclobutane;Cyclobutanecarbonitrile
• NS00048644
• AM20070614
• InChI=1/C5H7N/c6-4-5-2-1-3-5/h5H,1-3H
• A826521
• Z406694072
• 4426-11-3
• DB-012710
• DTXCID40118577
• 224-606-1

• MDL： MFCD00013735
• Inchi： 1S/C5H7N/c6-4-5-2-1-3-5/h5H,1-3H2
• InChI Key： GFBLFDSCAKHHGX-UHFFFAOYSA-N
• SMILES： N#CC1([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 2037573

Computed Properties

• Exact Mass: 81.05780
• Monoisotopic Mass: 81.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless pure liquid
• Density: 0,868 g/cm3
• Boiling Point: 144-146°C
• Flash Point: 42°C
• Refractive Index: 1.4325
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 23.79000
• LogP: 1.31008
• Solubility: Uncertain

Cyclobutanecarbonitrile Security Information

• Hazardous Material transportation number：3275
• Hazard Category Code： R10: flammable.
• Safety Instruction： S3/7-S9-S16-S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1
• HazardClass：6.1
• Packing Group：II
• Packing Group：II
• PackingGroup：II
• Hazard Level：6.1
• Risk Phrases：R10; R20/21/22

Cyclobutanecarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides